Cas no 17583-11-8 (7(4H)-Benzothiazolone, 5,6-dihydro-2-(methylamino)-)
17583-11-8 structure
Product Name:7(4H)-Benzothiazolone, 5,6-dihydro-2-(methylamino)-
CAS No:17583-11-8
MF:C8H10N2OS
MW:182.242800235748
CID:1362218
PubChem ID:3427490
Update Time:2025-04-20
7(4H)-Benzothiazolone, 5,6-dihydro-2-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 7(4H)-Benzothiazolone, 5,6-dihydro-2-(methylamino)-
- SCHEMBL2854104
- 17583-11-8
- DTXSID401233278
- Oprea1_557332
- 5,6-Dihydro-2-(methylamino)-7(4H)-benzothiazolone
- Z57234324
- 2-Methylamino-5,6-dihydro-4H-benzothiazol-7-one
- SPGUUQZLLMCVHP-UHFFFAOYSA-N
-
- Inchi: 1S/C8H10N2OS/c1-9-8-10-5-3-2-4-6(11)7(5)12-8/h2-4H2,1H3,(H,9,10)
- InChI Key: SPGUUQZLLMCVHP-UHFFFAOYSA-N
- SMILES: S1C(NC)=NC2=C1C(CCC2)=O
Computed Properties
- Exact Mass: 182.0515
- Monoisotopic Mass: 182.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 70.2Ų
Experimental Properties
- PSA: 41.99
7(4H)-Benzothiazolone, 5,6-dihydro-2-(methylamino)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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